Cas no 95337-70-5 (4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde)

• Product Name: 4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde
• CAS No: 95337-70-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD00177098
• CID: 61776
• PubChem ID: 2764550
• Update Time: 2024-10-25

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde
• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzenecarbaldehyde
• 4-(2,5-dimethylpyrrol-1-yl)benzaldehyde
• dimethylpyrrolylbenzenecarbaldehyde
• 4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde (ACI)
• SB62184
• 4-(2,5-di-methyl-1H-pyrrol-1-yl)-benzaldehyde
• 4-(2,5-Dimethyl-pyrrol-1-yl)-benzaldehyde
• MFCD00177098
• DTXSID70377493
• AKOS005071360
• CS-0207309
• 9W-0243
• SCHEMBL3853265
• 4-(2,5-dimethyl-1H-pyrrol-1-yl)benzaldehyde, AldrichCPR
• J-513266
• 95337-70-5
• DB-057579

• MDL： MFCD00177098
• Inchi： 1S/C13H13NO/c1-10-3-4-11(2)14(10)13-7-5-12(9-15)6-8-13/h3-9H,1-2H3
• InChI Key： BYUCOWZETDGUAS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(N2C(C)=CC=C2C)=CC=1

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.04
• Melting Point: 82-85°C
• Boiling Point: 340.6°Cat760mmHg
• Flash Point: 159.8°C
• Refractive Index: 1.559
• PSA: 22.00000
• LogP: 2.90660

4-(2,5-Dimethyl-1H-pyrrol-1-yl)benzaldehyde Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT